Cas no 2231666-35-4 (O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate is a chiral azetidine derivative used as a key intermediate in organic synthesis and pharmaceutical applications. The compound features a rigid azetidine ring with stereochemical control at the 2- and 3-positions, enhancing its utility in asymmetric synthesis. The tert-butyl and methyl ester groups provide orthogonal protecting group strategies, allowing selective deprotection for further functionalization. Its well-defined stereochemistry makes it valuable for constructing complex bioactive molecules, particularly in medicinal chemistry for targeted drug development. The compound is typically employed in peptide mimetics and small-molecule inhibitors due to its constrained ring structure, which can improve binding affinity and metabolic stability.
O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate structure
2231666-35-4 structure
Product Name:O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate
CAS No:2231666-35-4
MF:C11H19NO4
MW:229.27
MDL:MFCD31697600
CID:5096609
PubChem ID:156026255
Update Time:2026-03-02

O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl 3-methyl trans-2-methylazetidine-1,3-dicarboxylate
    • D78889
    • 1-tert-butyl 3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate
    • 1,3-Azetidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (2S,3R)-
    • Methyl (2S,3R)-1-Boc-2-methylazetidine-3-carboxylate
    • Rel-1-(tert-butyl) 3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate
    • O1-TERT-BUTYL O3-METHYL TRANS-2-METHYLAZETIDINE-1,3-DICARBOXYLATE
    • 1-O-tert-butyl 3-O-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate
    • P18150
    • 2231666-35-4
    • 2733101-53-4
    • 1-O-tert-butyl 3-O-methyl (2R,3S)-2-methylazetidine-1,3-dicarboxylate
    • PS-15738
    • DTXSID401122487
    • O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate
    • 3-Methyl trans-1-boc-2-methylazetidine-3-carboxylate
    • MDL: MFCD31697600
    • Inchi: 1S/C11H19NO4/c1-7-11(5,8(13)14)6-12(7)9(15)16-10(2,3)4/h7H,6H2,1-5H3,(H,13,14)/t7-,11+/m1/s1
    • InChI Key: YRIUTFSZOOIDMT-HQJQHLMTSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@](C)(C(O)=O)[C@H]1C

Computed Properties

  • Exact Mass: 229.13140809g/mol
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.8Ų

O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate Pricemore >>

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Additional information on O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate

Introduction to O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate (CAS No: 2231666-35-4)

O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2231666-35-4, belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its stereocenters and functional groups, make it a promising candidate for further investigation in synthetic chemistry and pharmacological studies.

The molecular structure of O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate consists of a five-membered azetidine ring substituted with various functional groups. The presence of (2S,3R) stereochemistry is particularly noteworthy, as stereochemical purity plays a crucial role in the biological activity and efficacy of pharmaceutical compounds. The tert-butyl group at the O1 position and the methyl group at the O3 position contribute to the steric environment of the molecule, influencing its interactions with biological targets. Additionally, the methyl group at the 2-position and the dicarboxylate groups at the 1 and 3 positions further enhance its complexity and potential utility in medicinal chemistry.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as scaffolds for drug discovery. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate makes it an attractive candidate for further exploration in these areas. For instance, studies have shown that azetidine derivatives can interact with enzymes and receptors in unique ways, leading to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. In synthetic chemistry, functional groups such as carboxylates can be further modified through various reactions to produce derivatives with enhanced biological activity. The presence of multiple reactive sites in O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate allows chemists to explore diverse synthetic pathways, making it a valuable tool for drug development.

Recent research has also highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The (2S,3R) configuration of this molecule is critical for its biological activity, as demonstrated by studies on related azetidine derivatives. These studies have shown that subtle changes in stereochemistry can significantly alter the pharmacokinetic properties and therapeutic potential of a compound. Therefore, O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate represents an important example of how structural features can influence drug design.

The synthesis of O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate is another area of interest for researchers. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency. Techniques such as chiral resolution and asymmetric synthesis are particularly useful in constructing molecules with specific stereochemical requirements.

The potential applications of O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate extend beyond basic research. In drug discovery pipelines, compounds like this serve as starting points for developing novel therapeutics. By modifying their structure and exploring their biological activity profiles, researchers can identify new lead compounds with improved efficacy and reduced side effects. This iterative process is essential for bringing new drugs to market.

The role of computational chemistry in studying compounds like O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how a molecule will behave in different environments and how it might interact with biological targets. These predictions can guide experimental efforts and save valuable time in drug development. Additionally, computational methods can help optimize synthetic routes by identifying the most efficient pathways for producing complex molecules.

The future prospects for research on O1-tert-butyl O3-methyl (2S,3R)-2-methylazetidine-1,3-dicarboxylate are promising. As our understanding of molecular interactions grows deeper,so does our ability to design more effective drugs. This compound exemplifies how advances in synthetic chemistry、pharmacology,and computational methods can converge to create new opportunities for therapeutic innovation.

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